Cas no 33021-86-2 (1-(1,1-dioxothian-4-yl)-3-(2-fluoroethyl)urea)

• Product Name: 1-(1,1-dioxothian-4-yl)-3-(2-fluoroethyl)urea
• CAS No: 33021-86-2
• MF: C₈H₁₅FN₂O₃S
• MW: 238.279704332352
• CID: 917490
• PubChem ID: 267412
• Update Time: 2025-04-19

1-(1,1-dioxothian-4-yl)-3-(2-fluoroethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxothian-4-yl)-3-(2-fluoroethyl)urea
• AC1Q6YTF; NSC106630; AG-K-84748; 1-(1,1-dioxidotetrahydro-2h-thiopyran-4-yl)-3-(2-fluoroethyl)urea; AR-1A9706; CTK4G9762; KST-1B3194; AC1L6I44;
• DTXSID40295978
• NSC-106630
• 33021-86-2
• 1-(1,1-dioxidotetrahydro-2h-thiopyran-4-yl)-3-(2-fluoroethyl)urea
• NSC106630

• Inchi： 1S/C8H15FN2O3S/c9-3-4-10-8(12)11-7-1-5-15(13,14)6-2-7/h7H,1-6H2,(H2,10,11,12)
• InChI Key： LJFBYGCBCUYFNP-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)NC(NCCF)=O)(=O)=O

Computed Properties

• Exact Mass: 238.07885
• Monoisotopic Mass: 238.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 75.27